
Thermochemistry of Hydrogen Bromide
Formation: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hydrogen bromide

Cat. No.: B145481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemistry associated

with the formation of hydrogen bromide (HBr). It includes key thermodynamic data, detailed

experimental protocols for its determination, and visualizations of the reaction pathway and

experimental workflows.

Core Thermochemical Data
The formation of hydrogen bromide from its constituent elements, hydrogen and bromine, is

an exothermic reaction represented by the following equation:

H₂(g) + Br₂(g) ⇌ 2HBr(g)

The key thermodynamic parameters for the formation of one mole of HBr(g) at standard

conditions (298.15 K and 1 bar) are summarized in the tables below.

Table 1: Standard Molar Thermochemical Data for HBr Formation
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Thermodynamic
Quantity

Symbol Value Units

Standard Enthalpy of

Formation
ΔfH° -36.44 kJ/mol

Standard Gibbs Free

Energy of Formation
ΔfG° -53.4 kJ/mol[1][2]

Standard Molar

Entropy
S° 198.70 J/(mol·K)

Table 2: Bond Enthalpies

Bond Bond Enthalpy (kJ/mol)

H-H 436

Br-Br 192

H-Br 368

The negative standard enthalpy of formation indicates that the formation of HBr from its

elements in their standard states is an exothermic process, releasing 36.44 kJ of heat per mole

of HBr formed.[3] The negative standard Gibbs free energy of formation signifies that the

reaction is spontaneous under standard conditions.[4]

Reaction Pathway and Energetics
The formation of hydrogen bromide involves the breaking of the H-H and Br-Br bonds in the

reactants and the formation of H-Br bonds in the product. The overall enthalpy change of the

reaction can be estimated from the bond enthalpies.
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Reactants Atomic Intermediates Products

H₂(g) + Br₂(g) 2H(g) + 2Br(g)

  Bond Breaking
  ΔH = + (BE(H-H) + BE(Br-Br))

  ΔH = + (436 + 192) = +628 kJ/mol
2HBr(g)

Overall Reaction
ΔH = -108 kJ/mol for 2 moles HBr

  Bond Formation
  ΔH = - 2 * BE(H-Br)

  ΔH = - 2 * 368 = -736 kJ/mol

Click to download full resolution via product page

Caption: Reaction pathway for the formation of HBr from H₂ and Br₂.

Experimental Protocols
The determination of the thermochemical data for HBr formation can be achieved through

various experimental techniques, primarily calorimetry and spectroscopy.

While direct measurement of the heat of formation of HBr from its gaseous elements in a

standard bomb calorimeter is challenging, a Hess's Law approach using a series of more easily

measurable reactions is often employed. However, a conceptual protocol for a direct

measurement in a specialized gas-phase calorimeter is outlined below.

Objective: To directly measure the heat released during the gas-phase reaction of hydrogen

and bromine to form hydrogen bromide.

Apparatus:

High-pressure gas reaction vessel (bomb) with inlet valves for H₂ and Br₂.

Ignition system (e.g., platinum fuse wire).

Constant-temperature water bath (calorimeter).

High-precision thermometer.

Stirrer.

Gas handling and metering system.
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Procedure:

Calorimeter Calibration:

The heat capacity of the calorimeter system is determined by a standard reaction with a

known enthalpy change, such as the combustion of benzoic acid, or by electrical

calibration.

Reactant Preparation:

The reaction vessel is evacuated to a high vacuum.

A known, stoichiometric amount of high-purity hydrogen gas is introduced into the vessel.

A known amount of liquid bromine is vaporized and introduced into the vessel. The partial

pressures and temperature are recorded.

Reaction Initiation:

The sealed reaction vessel is submerged in the calorimeter's water bath.

The system is allowed to reach thermal equilibrium, and the initial temperature (T_initial) is

recorded.

The reaction is initiated by passing a current through the ignition wire.

Data Acquisition:

The temperature of the water bath is monitored and recorded at regular intervals until a

maximum temperature (T_final) is reached and the system begins to cool.

Data Analysis:

The temperature change (ΔT = T_final - T_initial) is determined.

The heat absorbed by the calorimeter (q_cal) is calculated using: q_cal = C_cal * ΔT,

where C_cal is the heat capacity of the calorimeter.
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The heat of reaction (ΔH_rxn) is the negative of the heat absorbed by the calorimeter

(ΔH_rxn = -q_cal).

The molar enthalpy of formation (ΔfH°) is then calculated by dividing the heat of reaction

by the number of moles of HBr produced.
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Preparation

Experiment

Analysis

Calibrate Calorimeter

Introduce known amounts of H₂(g) and Br₂(g) into reaction vessel

Equilibrate system and record T_initial

Initiate reaction

Record temperature change until T_final is reached

Calculate ΔT = T_final - T_initial

Calculate heat absorbed by calorimeter (q_cal)

Determine reaction enthalpy (ΔH_rxn)

Calculate molar enthalpy of formation (ΔfH°)
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Caption: Experimental workflow for calorimetric determination.
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The bond dissociation energy of HBr can be determined using UV-Vis absorption spectroscopy

by observing the transition to a dissociative electronic state.

Objective: To determine the energy required to break the H-Br bond by measuring the onset of

continuous absorption in the UV spectrum.

Apparatus:

UV-Vis Spectrophotometer with a high-resolution monochromator.

Gas cell with UV-transparent windows (e.g., quartz).

HBr gas sample.

Vacuum line for sample handling.

Procedure:

Sample Preparation:

The gas cell is evacuated.

A low pressure of HBr gas is introduced into the cell.

Spectral Acquisition:

A background spectrum of the empty cell is recorded.

The UV-Vis absorption spectrum of the HBr sample is recorded over a range of

wavelengths, typically in the far UV region.

Data Analysis:

The spectrum will show a series of vibrational bands converging to a continuum.

The wavelength at which the vibrational fine structure disappears and continuous

absorption begins (the dissociation limit) is identified.
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The energy (E) corresponding to this wavelength (λ) is calculated using the equation: E =

hc/λ, where h is Planck's constant and c is the speed of light.

This energy corresponds to the dissociation of the HBr molecule into a ground-state

hydrogen atom and either a ground-state or an excited-state bromine atom. The excitation

energy of the bromine atom, if applicable, must be subtracted to obtain the ground-state

bond dissociation energy.

Preparation

Experiment

Analysis

Prepare HBr gas sample in a UV-transparent cell

Record UV-Vis absorption spectrum

Identify the convergence limit of vibrational bands

Calculate the energy at the dissociation limit

Determine the H-Br bond dissociation energy
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Caption: Experimental workflow for spectroscopic determination.

Conclusion
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The thermochemical data for the formation of hydrogen bromide are well-established and

indicate a spontaneous, exothermic reaction. These values are crucial for a wide range of

applications in chemical synthesis, materials science, and pharmaceutical development. The

experimental protocols outlined in this guide provide a framework for the determination of these

fundamental thermodynamic quantities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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